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Compound of Interest

Compound Name: Dimethyl 4-nitrophthalate

Cat. No.: B1346564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies related to Dimethyl 4-nitrophthalate (CAS Number: 610-22-0).

This compound is a significant intermediate in organic synthesis, particularly in the preparation

of dyes, polymers, and various pharmaceutical precursors. This document is intended to serve

as a detailed resource for professionals in research and development.

Chemical Structure and Identification
Dimethyl 4-nitrophthalate is a diester derivative of 4-nitrophthalic acid. The molecule consists

of a benzene ring substituted with two adjacent methoxycarbonyl groups and a nitro group at

the 4-position.

Systematic IUPAC Name: Dimethyl 4-nitrobenzene-1,2-dicarboxylate

Synonyms: 4-Nitrophthalic acid dimethyl ester, Dimethyl 4-nitro-1,2-benzenedicarboxylate[1]

Chemical Structure:

Caption: 2D Chemical Structure of Dimethyl 4-nitrophthalate.
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Physicochemical Properties
A summary of the key physicochemical properties of Dimethyl 4-nitrophthalate is presented in

the table below.

Property Value Reference

Molecular Formula C₁₀H₉NO₆ [1]

Molecular Weight 239.18 g/mol [1]

Melting Point 65-67 °C

Boiling Point 192-195 °C at 25 mmHg

Appearance
White to off-white crystalline

solid

Solubility

Soluble in hot alcohol, ether,

and benzene. Insoluble in

water.

CAS Number 610-22-0 [1]

InChI

InChI=1S/C10H9NO6/c1-16-

9(12)7-4-3-6(11(14)15)5-

8(7)10(13)17-2/h3-5H,1-2H3

[1]
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Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and purity assessment of Dimethyl
4-nitrophthalate. The following tables summarize the expected and reported spectral

characteristics. Comprehensive spectral data is available on platforms such as SpectraBase,

which includes NMR, FTIR, Raman, UV-Vis, and Mass Spectrometry data.[2]
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Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H Stretch

~2960-2850 Medium Aliphatic C-H Stretch (CH₃)

~1730 Strong C=O Stretch (Ester)

~1600, 1470 Medium-Strong Aromatic C=C Bending

~1530, 1350 Strong
Asymmetric & Symmetric NO₂

Stretch

~1280, 1120 Strong C-O Stretch (Ester)

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCl₃ Standard: Tetramethylsilane (TMS) at 0.00 ppm.

¹H NMR:

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.6 d 1H Ar-H

~8.4 dd 1H Ar-H

~7.8 d 1H Ar-H

~3.95 s 3H -OCH₃

~3.90 s 3H -OCH₃

¹³C NMR:
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Chemical Shift (δ) ppm Assignment

~167 C=O (Ester)

~165 C=O (Ester)

~150 Ar-C (C-NO₂)

~135 Ar-C

~132 Ar-CH

~130 Ar-C

~127 Ar-CH

~124 Ar-CH

~53 -OCH₃

~53 -OCH₃

Mass Spectrometry (MS)
Ionization Method: Electron Ionization (EI)

m/z Relative Intensity (%) Assignment

239 Moderate [M]⁺ (Molecular Ion)

208 High [M - OCH₃]⁺

180 Moderate [M - COOCH₃]⁺

163 High
[M - 2xOCH₃]⁺ or [M -

C₂H₂O₂]⁺

149 Low Phthalic anhydride fragment

134 Moderate [C₇H₄NO₂]⁺

104 Moderate [C₇H₄O]⁺

76 Moderate [C₆H₄]⁺
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Experimental Protocols
Synthesis of Dimethyl 4-nitrophthalate
A common method for the synthesis of Dimethyl 4-nitrophthalate is the Fischer esterification

of 4-nitrophthalic acid with methanol, catalyzed by a strong acid.

Synthesis Workflow

4-Nitrophthalic Acid Dissolution in MethanolMethanol (excess) Acid Catalyst AdditionConc. H₂SO₄ RefluxHeat Work-upNeutralization & Extraction PurificationCrystallization/Chromatography Dimethyl 4-nitrophthalate

Click to download full resolution via product page

Caption: Synthesis workflow for Dimethyl 4-nitrophthalate.

Detailed Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, 4-nitrophthalic acid is suspended in an excess of anhydrous methanol.

Catalyst Addition: A catalytic amount of concentrated sulfuric acid is slowly added to the

stirring suspension.

Reflux: The reaction mixture is heated to reflux and maintained at this temperature for

several hours, with reaction progress monitored by thin-layer chromatography (TLC).

Work-up: After completion, the reaction mixture is cooled to room temperature, and the

excess methanol is removed under reduced pressure. The residue is then dissolved in a

suitable organic solvent (e.g., ethyl acetate) and washed sequentially with a saturated

aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is evaporated to yield the crude product. Further purification is achieved by

recrystallization from a suitable solvent system (e.g., methanol/water) to afford pure

Dimethyl 4-nitrophthalate.
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Melting Point Determination
The melting point is a critical parameter for assessing the purity of the synthesized compound.

Melting Point Determination Workflow

Sample Preparation Capillary Loading Apparatus Insertion Heating & Observation Record Melting Range

Click to download full resolution via product page

Caption: Workflow for melting point determination.

Detailed Methodology:

Sample Preparation: A small amount of the dry, crystalline Dimethyl 4-nitrophthalate is

finely powdered.

Capillary Loading: A capillary tube is sealed at one end, and a small amount of the powdered

sample is introduced and packed to a height of 2-3 mm.

Measurement: The capillary tube is placed in a melting point apparatus. The sample is

heated at a steady rate.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting point is reported as the range T₁ - T₂. For a pure compound, this range is typically

narrow (0.5-1 °C).

Biological Activity and Signaling Pathways
Currently, there is no significant body of literature suggesting that Dimethyl 4-nitrophthalate
itself is directly involved in specific biological signaling pathways in the context of drug action.

Its primary relevance to the pharmaceutical industry is as a versatile chemical intermediate for

the synthesis of more complex, biologically active molecules.
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Safety and Handling
Dimethyl 4-nitrophthalate should be handled with appropriate safety precautions in a well-

ventilated laboratory environment. Standard personal protective equipment, including safety

goggles, gloves, and a lab coat, should be worn. For detailed safety information, refer to the

material safety data sheet (MSDS) provided by the supplier.

Conclusion
This technical guide has provided a detailed overview of the chemical properties, structure, and

analytical methods for Dimethyl 4-nitrophthalate (CAS 610-22-0). The provided data and

experimental protocols are intended to be a valuable resource for researchers and

professionals involved in organic synthesis and drug development. The well-defined

physicochemical properties and the availability of detailed spectroscopic data make it a well-

characterized compound for synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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